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Compound of Interest

Compound Name: Damnacanthal

Cat. No.: B136030 Get Quote

An In-depth Technical Guide to Damnacanthal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

activities, and mechanisms of action of Damnacanthal, a naturally occurring anthraquinone

with significant therapeutic potential.

Chemical Identity and Structure
Damnacanthal is an anthraquinone originally isolated from the roots of Morinda citrifolia

(Noni).[1][2] Its chemical structure and nomenclature are fundamental to understanding its

interactions with biological systems.

IUPAC Name: 3-hydroxy-1-methoxy-9,10-dioxo-9,10-dihydroanthracene-2-carbaldehyde[1][3]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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